Cas no 1849241-89-9 (1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-)

• Product Name: 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-
• CAS No: 1849241-89-9
• MF: C₇H₉BrN₂S
• MW: 233.128759145737
• CID: 5284363
• Update Time: 2025-10-30

1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-

• Inchi： 1S/C7H9BrN2S/c8-5-7(1-2-7)3-6-4-9-10-11-6/h4H,1-3,5H2
• InChI Key： UUKXRNGKVGUPGE-UHFFFAOYSA-N
• SMILES： S1C(CC2(CBr)CC2)=CN=N1

Additional information on 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]-

Comprehensive Overview of 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- (CAS No. 1849241-89-9)

The compound 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- (CAS No. 1849241-89-9) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This thiadiazole derivative is characterized by the presence of a cyclopropyl ring and a bromomethyl group, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its role in the development of novel materials, pharmaceuticals, and agrochemicals.

One of the key reasons for the growing interest in 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- is its potential as a building block in organic synthesis. The thiadiazole core is known for its electron-rich nature, making it a valuable scaffold for constructing complex molecules. The incorporation of a cyclopropyl moiety further enhances the compound's stability and reactivity, enabling its use in cycloaddition reactions and other transformative processes. Additionally, the bromomethyl group provides a handle for further functionalization, allowing chemists to tailor the molecule for specific applications.

In the pharmaceutical industry, 1,2,3-Thiadiazole derivatives have been explored for their bioactive properties. While the specific biological activity of CAS No. 1849241-89-9 is still under investigation, related compounds have shown promise as antimicrobial, antiviral, and anticancer agents. The presence of the cyclopropyl ring in this molecule may also influence its pharmacokinetic properties, such as metabolic stability and bioavailability, making it a candidate for drug discovery programs.

From an environmental and sustainability perspective, the synthesis and application of 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- align with the broader trend toward greener chemistry. Researchers are exploring eco-friendly synthetic routes to minimize waste and reduce the use of hazardous reagents. The compound's potential utility in agrochemicals, such as crop protection agents, also reflects the industry's focus on developing safer and more efficient solutions for modern agriculture.

Another area of interest is the compound's role in materials science. The thiadiazole ring system is known to contribute to the electronic properties of polymers and small molecules, making it relevant for applications in organic electronics, such as OLEDs and photovoltaic devices. The bromomethyl group in CAS No. 1849241-89-9 could serve as a cross-linking agent or a precursor for further modifications, enabling the design of advanced materials with tailored properties.

For researchers and manufacturers, understanding the handling and storage requirements of 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- is crucial. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to ensure its stability and longevity. Storage in a cool, dry environment and protection from light are generally recommended to maintain its integrity.

In conclusion, 1,2,3-Thiadiazole, 5-[[1-(bromomethyl)cyclopropyl]methyl]- (CAS No. 1849241-89-9) represents a fascinating and versatile compound with broad potential across multiple industries. Its unique structural features, including the thiadiazole core, cyclopropyl ring, and bromomethyl group, make it a valuable tool for synthetic chemists and material scientists alike. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the advancement of science and technology.